ethyl 4-{4-[(4-benzyl-1-piperidinyl)methyl]benzoyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[4-[(4-benzylpiperidin-1-yl)methyl]benzoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C27H35N3O3/c1-2-33-27(32)30-18-16-29(17-19-30)26(31)25-10-8-24(9-11-25)21-28-14-12-23(13-15-28)20-22-6-4-3-5-7-22/h3-11,23H,2,12-21H2,1H3
• InChI Key: OLWAOTINAMMGJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=CC=C(C=C2)CN3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C27H35N3O3
• Molecular Weight: 449.6 g/mol

Description

Ethyl 4-{4-[(4-benzyl-1-piperidinyl)methyl]benzoyl}-1-piperazinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a piperazine derivative and belongs to the class of benzoyl compounds. In

Mechanism of Action

The exact mechanism of action of ethyl 4-{4-[(4-benzyl-1-piperidinyl)methyl]benzoyl}-1-piperazinecarboxylate is not fully understood. However, it is believed to work by modulating the levels of various neurotransmitters in the brain such as dopamine, serotonin, and norepinephrine. This compound has been shown to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to decrease the levels of dopamine and serotonin in the brain, which can lead to a reduction in symptoms of various neurological disorders. This compound has also been shown to have anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-{4-[(4-benzyl-1-piperidinyl)methyl]benzoyl}-1-piperazinecarboxylate in lab experiments is its high potency and selectivity. This compound has been shown to have a high affinity for dopamine D2 receptors and serotonin 5-HT1A receptors, which makes it a useful tool for studying the effects of these receptors in various neurological disorders. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research of ethyl 4-{4-[(4-benzyl-1-piperidinyl)methyl]benzoyl}-1-piperazinecarboxylate. One direction is to further explore its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is to study its effects on other neurotransmitters in the brain such as glutamate and GABA. Additionally, further research can be done to optimize the synthesis method of this compound to make it more accessible for lab experiments.

Scientific Research Applications

Ethyl 4-{4-[(4-benzyl-1-piperidinyl)methyl]benzoyl}-1-piperazinecarboxylate has been extensively studied for its potential applications in the field of medicine. This compound has been shown to have antipsychotic, antidepressant, and anxiolytic properties. It has also been studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.